![molecular formula C19H21N3O6S B3011227 N-1,3-benzodioxol-5-yl-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide CAS No. 1359644-20-4](/img/structure/B3011227.png)
N-1,3-benzodioxol-5-yl-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-1,3-benzodioxol-5-yl-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C19H21N3O6S and its molecular weight is 419.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition Studies
- Compounds similar to N-1,3-benzodioxol-5-yl-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide have been synthesized and evaluated for their enzyme inhibitory activities. These compounds demonstrated promising activity against acetylcholinesterase and butyrylcholinesterase enzymes, which are crucial in neurological function and diseases (Khalid et al., 2014).
Pharmacological Characterization
- In pharmacological studies, derivatives of this compound were characterized for their selective antagonistic effects on κ-opioid receptors, which have implications in treatments for depression and addiction disorders (Grimwood et al., 2011).
Antimicrobial Activity
- N-substituted derivatives of this compound have been synthesized and screened against Gram-negative and Gram-positive bacteria, exhibiting moderate to significant antibacterial activity. This indicates potential applications in developing new antimicrobial agents (Khalid et al., 2016).
Alternative Reaction Products
- In chemical synthesis, such derivatives have been obtained as alternative products in one-pot reactions involving various chemical compounds. This research highlights the compound's relevance in synthetic organic chemistry and potential pharmaceutical applications (Krauze et al., 2007).
Role in Inhibiting Enzymes
- A study discovered a clinical candidate with a structure similar to this compound, demonstrating potent inhibition of human acyl-coenzyme A: cholesterol O-acyltransferase. This has implications for the treatment of diseases involving overexpression of this enzyme (Shibuya et al., 2018).
Cholinesterase Inhibitory Activity
- Another study synthesized derivatives of this compound, showing significant inhibitory activity against acetylcholinesterase, a key enzyme in cholinergic neurotransmission and targeted in Alzheimer's disease treatment (Khalid, 2012).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O6S/c23-18(20-14-4-6-16-17(10-14)28-13-27-16)12-21-11-15(5-7-19(21)24)29(25,26)22-8-2-1-3-9-22/h4-7,10-11H,1-3,8-9,12-13H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHMKGZKNUFKZOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.